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Compound of Interest

Compound Name: 2-Methylpyrrolidine

Cat. No.: B1204830 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-Methylpyrrolidine
(CAS No. 765-38-8), a critical reagent in various research and development applications.

Adherence to these guidelines is essential to ensure a safe laboratory environment and

minimize risks associated with the use of this chemical.

Chemical and Physical Properties
A thorough understanding of the physical and chemical properties of 2-Methylpyrrolidine is

fundamental to its safe handling. This data is crucial for designing appropriate storage,

handling, and emergency response procedures.
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Property Value Citation(s)

Molecular Formula C₅H₁₁N [1][2]

Molecular Weight 85.15 g/mol [2][3]

Appearance Colorless to light yellow liquid [4]

Boiling Point 97-99 °C at 744 mmHg [2]

Density 0.834 g/mL at 25 °C [2]

Flash Point 3 °C (37.4 °F) - closed cup [5]

Vapor Pressure 37.1 ± 0.2 mmHg at 25°C [1]

Water Solubility Soluble [1]

Refractive Index n20/D 1.437

Hazard Identification and GHS Classification
2-Methylpyrrolidine is classified as a hazardous substance. The following table summarizes

its GHS classification, which informs the necessary precautionary measures.

Hazard Class Category Hazard Statement Citation(s)

Flammable Liquids Category 2

H225: Highly

flammable liquid and

vapor

[3][5]

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed
[3][5]

Skin

Corrosion/Irritation
Category 1B

H314: Causes severe

skin burns and eye

damage

[3][5]

Serious Eye

Damage/Eye Irritation
Category 1

H314: Causes severe

skin burns and eye

damage

[5]
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Signal Word: Danger[3][5]

Hazard Pictograms:

Flame (GHS02)[5]

Corrosion (GHS05)[5]

Exclamation Mark (GHS07)[5]

Experimental Protocols: Safe Handling and Storage
Strict adherence to established protocols is paramount when working with 2-
Methylpyrrolidine. The following sections detail the necessary procedures for safe handling,

storage, and disposal.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[1][6]

Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the workstation.[1][6]

Use process enclosures or local exhaust ventilation to control airborne levels of the

substance.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent exposure.
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PPE Type Specification Citation(s)

Eye/Face Protection
Chemical splash goggles or a

face shield.
[1]

Skin Protection

Appropriate protective gloves

(e.g., butyl rubber, neoprene)

and clothing to prevent skin

exposure.

[1][7]

Respiratory Protection

If ventilation is inadequate or

for high-concentration work,

use a NIOSH/MSHA or

European Standard EN 149

approved respirator.[1][8]

Handling Procedures
Wash hands and any exposed skin thoroughly after handling.[1][8]

Avoid contact with eyes, skin, and clothing.[1]

Do not breathe vapor or mist.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[1]

Ground and bond containers when transferring material to prevent static discharge.[1]

Use only non-sparking tools.[1]

Storage Procedures
Store in a cool, dry, well-ventilated area designated as a flammables area.[1]

Keep containers tightly closed.[8]

Store away from incompatible materials such as strong oxidizing agents and strong acids.[1]

Protect from light and moisture.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.chemsrc.com/en/cas/765-38-8_599412.html
https://www.chemsrc.com/en/cas/765-38-8_599412.html
https://nj.gov/health/eoh/rtkweb/documents/fs/3716.pdf
https://www.chemsrc.com/en/cas/765-38-8_599412.html
https://www.fishersci.com/store/msds?partNumber=AC458070010&productDescription=2-METHYLPYRROLIDINE+HYDR+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemsrc.com/en/cas/765-38-8_599412.html
https://www.fishersci.com/store/msds?partNumber=AC458070010&productDescription=2-METHYLPYRROLIDINE+HYDR+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemsrc.com/en/cas/765-38-8_599412.html
https://www.chemsrc.com/en/cas/765-38-8_599412.html
https://www.chemsrc.com/en/cas/765-38-8_599412.html
https://www.chemsrc.com/en/cas/765-38-8_599412.html
https://www.chemsrc.com/en/cas/765-38-8_599412.html
https://www.chemsrc.com/en/cas/765-38-8_599412.html
https://www.fishersci.com/store/msds?partNumber=AC458070010&productDescription=2-METHYLPYRROLIDINE+HYDR+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemsrc.com/en/cas/765-38-8_599412.html
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/NMP.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204830?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Protocol Citation(s)

Inhalation

Remove the victim to fresh air.

If not breathing, give artificial

respiration. If breathing is

difficult, provide oxygen. Seek

immediate medical attention.

[1]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek immediate

medical attention.

[1]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[1]

Ingestion

Do NOT induce vomiting. If the

victim is conscious and alert,

give 2-4 cupfuls of water.

Never give anything by mouth

to an unconscious person.

Seek immediate medical

attention.

[1]

Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[1]
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Specific Hazards: The vapor is heavier than air and can travel to a source of ignition and

flash back.[1] During a fire, irritating and highly toxic gases such as carbon monoxide and

nitrogen oxides may be generated.[1]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[1]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal

protective equipment.[1] Remove all sources of ignition and ensure adequate ventilation.[1]

Environmental Precautions: Prevent the chemical from entering drains, sewers, or

waterways.[10]

Containment and Cleanup: Absorb the spill with an inert material (e.g., vermiculite, sand, or

earth) and place it in a suitable, closed container for disposal.[1] Use non-sparking tools for

cleanup.[1]

Toxicological Information
While specific LD50 and LC50 data for 2-Methylpyrrolidine were not readily available in the

consulted resources, the primary toxicological concerns are its corrosive and irritant effects.

Acute Effects: Causes severe burns to the skin, eyes, and respiratory tract upon contact.[1]

Harmful if swallowed, causing burns to the gastrointestinal tract.[1]

Chronic Effects: Chronic inhalation and ingestion may lead to effects similar to those of acute

exposure.[1]

Carcinogenicity: Not listed as a carcinogen by ACGIH, IARC, or NTP.[1]

Disposal Considerations
Disposal of 2-Methylpyrrolidine and its contaminated materials must be conducted in

accordance with all applicable federal, state, and local regulations.[1] Contact a licensed

professional waste disposal service for guidance.
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Visualized Workflows
The following diagrams illustrate key safety and emergency workflows.

Safe Handling Workflow

Risk Assessment

Engineering Controls
(Fume Hood, Eyewash)

Personal Protective
Equipment (PPE)

Chemical Handling

Storage Waste Disposal

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 2-Methylpyrrolidine.
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First Aid Measures

Inhalation
Skin Contact

Eye Contact
Ingestion

Exposure Event

Move to Fresh Air Flush with Water (15 min)
Remove Clothing Flush with Water (15 min) Do NOT Induce Vomiting

Give Water (if conscious)

Artificial Respiration
(if not breathing)

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for different routes of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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